Cas no 1396873-40-7 (N-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide)

• Product Name: N-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide
• CAS No: 1396873-40-7
• MF: C₁₇H₁₈F₃N₅O
• MW: 365.35293340683
• CID: 6303323
• PubChem ID: 71790009
• Update Time: 2025-11-01

N-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide
• 1396873-40-7
• N-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]-4-(trifluoromethyl)benzamide
• N-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)-4-(trifluoromethyl)benzamide
• VU0537608-1
• F6222-0310
• AKOS024539850

• Inchi： 1S/C17H18F3N5O/c1-24-6-8-25(9-7-24)16-21-10-14(11-22-16)23-15(26)12-2-4-13(5-3-12)17(18,19)20/h2-5,10-11H,6-9H2,1H3,(H,23,26)
• InChI Key： BDUHVKRJRKKLKL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NC1C=NC(=NC=1)N1CCN(C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 365.14634470g/mol
• Monoisotopic Mass: 365.14634470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide

Professional Introduction to N-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide (CAS No. 1396873-40-7)

N-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1396873-40-7, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The presence of both piperazine and pyrimidine moieties in its molecular structure suggests a high likelihood of interaction with biological targets, making it an intriguing subject for medicinal chemists and biologists alike.

The compound's structure is characterized by a benzamide moiety linked to a pyrimidine ring, which is further substituted with a 4-methylpiperazine group. The incorporation of a trifluoromethyl group at the 4-position of the benzene ring enhances its lipophilicity and metabolic stability, key factors that often contribute to improved pharmacokinetic properties. These structural attributes make N-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide a valuable scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The piperazine moiety in this compound is particularly noteworthy, as it is commonly found in drugs that target central nervous system (CNS) disorders. Piperazine derivatives have been extensively studied for their potential to interact with various neurotransmitter receptors, including serotonin and dopamine receptors. This suggests that N-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

The pyrimidine ring in the compound's structure is another critical feature that warrants attention. Pyrimidines are fundamental components of nucleic acids and have been widely utilized in the development of antiviral and anticancer agents. The specific substitution pattern on the pyrimidine ring in this compound may confer unique biological activities, such as inhibition of enzymes involved in DNA replication or repair. Such mechanisms are particularly relevant in the context of oncology research, where targeting DNA metabolism has shown promise in preclinical studies.

Moreover, the trifluoromethyl group appended to the benzamide moiety plays a crucial role in modulating the pharmacological properties of the compound. Trifluoromethylation is a well-established strategy in drug design that enhances binding affinity, metabolic stability, and bioavailability. This modification often leads to improved pharmacokinetic profiles, which are essential for the clinical success of therapeutic agents. The presence of this group in N-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide underscores its potential as a lead compound for further optimization.

Recent advancements in computational chemistry and drug discovery technologies have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies have been instrumental in identifying potential binding interactions between N-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide and target proteins. These studies have hinted at its potential as an inhibitor of enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. Additionally, preliminary data suggest that this compound may interact with receptors involved in pain perception, making it a candidate for developing novel analgesics.

The synthesis of N-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylyl)-4-(trifluoromethyl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors, followed by functional group transformations such as halogenation and nucleophilic substitution. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has been reported to improve efficiency and selectivity in these processes.

In conclusion, N-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl-4(trifluoromethy)lbenzamide (CAS No. 1396873-40-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration, particularly in the context of CNS disorders and inflammatory diseases. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.